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This document provides detailed application notes and protocols for the heat treatment of
Aluminum-Calcium (Al-Ca) alloys. The procedures outlined below are designed to modify the
microstructure and enhance the mechanical properties of these alloys for various research and
development applications.

Introduction to Heat Treatment of Al-Ca Alloys

Heat treatment is a critical process for tailoring the microstructure and mechanical properties of
Al-Ca alloys. The primary objectives of heat treating these alloys are to increase strength,
hardness, and ductility by controlling the precipitation of strengthening phases, primarily Al4Ca
and other intermetallic compounds. The most common heat treatment procedures for Al-Ca
and related alloys include solution treatment followed by aging (T6 temper) and annealing.

T6 Temper (Solution Treatment and Artificial Aging): This process involves heating the alloy to a
high temperature to dissolve soluble alloying elements into the aluminum matrix (solution
treatment), followed by rapid cooling (quenching) to retain a supersaturated solid solution.
Subsequent heating at a lower temperature (artificial aging) promotes the formation of fine,
uniformly dispersed precipitates that significantly enhance the alloy's strength and hardness.

Annealing: This procedure involves heating the alloy to a specific temperature and then cooling
it slowly. Annealing is typically used to soften the material, relieve internal stresses, improve
ductility, and enhance machinability.
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Experimental Protocols
T6 Heat Treatment Protocol for Al-Mg-Si-Ca Alloy

This protocol is based on the heat treatment of an Al-6Mg-5Si-0.15Ti alloy with a 0.05 wt% Ca
addition.

2.1.1. Materials and Equipment:

¢ AI-6Mg-5Si-0.15Ti-0.05Ca alloy samples

» High-temperature furnace with precise temperature control (x5°C)

e Quenching bath (water at room temperature)

e Aging furnace with precise temperature control (x2°C)

e Tongs and personal protective equipment (PPE)

2.1.2. Procedure:

e Solution Treatment:
o Place the Al-Mg-Si-Ca alloy samples in the high-temperature furnace.
o Heat the furnace to 540°C.

o Hold the samples at 540°C for 6 hours to ensure complete dissolution of the soluble
phases.[1]

e Quenching:
o Rapidly transfer the samples from the furnace to the water bath.
o The transfer time should be minimized to prevent premature precipitation.
o Quench the samples in room temperature water.

« Atrtificial Aging:
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o Place the quenched samples in the aging furnace.

o Heat the furnace to 190°C.

o Age the samples at 190°C for 4 hours to achieve peak hardness and strength.[1]
e Cooling:

o After aging, remove the samples from the furnace and allow them to cool to room
temperature in ambient air.

Aging Protocol for Al-Zn-Ca-Sc-Zr Alloy

This protocol is optimized for an Al-3wt%Zn-3wt%Ca base alloy containing Scandium (Sc) and
Zirconium (Zr) additions.

2.2.1. Materials and Equipment:

e Al-Zn-Ca-Sc-Zr alloy samples

e Aging furnace with precise temperature control (x2°C)

e Tongs and PPE

2.2.2. Procedure:

e Aging Treatment:
o Place the as-cast or solution-treated Al-Zn-Ca-Sc-Zr alloy samples in the aging furnace.
o Heat the furnace to 300°C.
o Hold the samples at 300°C for 3 hours.[2]

e Cooling:

o Remove the samples from the furnace and allow them to cool to room temperature in
ambient air.
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Annealing Protocol for Mg-Al-Ca-Mn-Cu-Ni Alloy

While this is a magnesium-based alloy, the protocol provides a reference for annealing calcium-
containing alloys.

2.3.1. Materials and Equipment:
e Mg-Al-Ca-Mn-Cu-Ni alloy samples
o High-temperature furnace with controlled atmosphere (to prevent oxidation)
e Tongs and PPE
2.3.2. Procedure:
e Annealing Treatment:
o Place the alloy samples in the furnace.
o Heat the furnace to 500°C.

o Hold the samples at 500°C for a duration of 12 to 48 hours, depending on the desired level
of softening and grain growth.[3]

e Cooling:

o Slowly cool the samples in the furnace to room temperature.

Data Presentation

The following tables summarize the quantitative data on the mechanical properties of Al-Ca
alloys subjected to different heat treatment procedures.

Table 1: Mechanical Properties of Al-6Mg-5Si-0.15Ti Alloy with and without Ca Addition after
Various Heat Treatments.[1]
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Heat

Allo
y Treatment

Composition .
Condition

Yield Strength Tensile

Elongation (%)
(MPa) Strength (MPa)

Al-6Mg-5Si-
0.15Ti As-Cast
(Unmodified)

85 162 14

Solution Treated
(540°C, 6h)

Aged (190°C,
4h)

201 0.45

Al-6Mg-5Si-
0.15Ti + 0.05% As-Cast
Ca (Modified)

- ~162 >1.4

Solution Treated
(540°C, 6h)

Aged (190°C,
4h)

327 0.76

Table 2: Mechanical Properties of Aged Al-3wt%Zn-3wt%Ca Base Alloy with Sc and Zr

Additions.[2]

. . Heat Treatment Ultimate Tensile Elongation at
Alloying Additions .
Condition Strength (MPa) Fracture (%)
Sc+ Zr Aged (300°C, 3h) 206 - 269 46-7.1

Table 3: General Heat Treatment Parameters for Aluminum Alloys.
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Heat Treatment Process Typical Temperature Range (°C)

Solution Treatment 450 - 575

Artificial Aging 93 - 245

Annealing 300 - 410
Visualizations

The following diagrams illustrate the workflows and logical relationships in the heat treatment of

Al-Ca alloys.

T6 Temper Process
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Click to download full resolution via product page

Caption: Workflow for T6 heat treatment of Al-Ca alloys.

Annealing Process

Work-Hardened or Soakin
As-Cast Al-Ca Alloy 9

Click to download full resolution via product page

Caption: General workflow for the annealing of Al-Ca alloys.
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Caption: Relationship between heat treatment, microstructure, and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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